Cas no 2413867-95-3 (5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole)

• Product Name: 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole
• CAS No: 2413867-95-3
• MF: C₂₁H₁₅F₃N₂OS
• MW: 400.416814088821
• MDL: MFCD32662757
• CID: 5175091
• Update Time: 2025-10-08

5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-methyl-5-phenyl-2-[5-[4-(trifluoromethoxy)phenyl]-2-thienyl]-
• 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole

• MDL： MFCD32662757
• Inchi： 1S/C21H15F3N2OS/c1-13-19(15-5-3-2-4-6-15)26-20(25-13)18-12-11-17(28-18)14-7-9-16(10-8-14)27-21(22,23)24/h2-12H,1H3,(H,25,26)
• InChI Key： CHEDCCKBRIIVOZ-UHFFFAOYSA-N
• SMILES： C1(C2SC(C3=CC=C(OC(F)(F)F)C=C3)=CC=2)NC(C2=CC=CC=C2)=C(C)N=1

Additional information on 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole

Comprehensive Overview of 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole (CAS No. 2413867-95-3)

The compound 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole (CAS No. 2413867-95-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the imidazole core and trifluoromethoxy substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, given the growing demand for novel therapeutic agents in oncology and inflammatory diseases.

In recent years, the search for heterocyclic compounds with enhanced pharmacokinetic properties has intensified, and 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole fits this trend perfectly. The incorporation of a thiophene ring and phenyl groups contributes to its stability and binding affinity, which are critical for drug discovery projects. This compound is also being explored for its potential in organic electronics, where its conjugated system could improve charge transport properties in semiconductors.

One of the most searched questions in the field is: "What are the synthetic routes for 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole?" The synthesis typically involves multi-step reactions, including Pd-catalyzed cross-coupling and cyclization strategies. Researchers often optimize these methods to achieve higher yields and purity, as discussed in recent ACS journals and patent literature. The compound's CAS No. 2413867-95-3 is frequently referenced in these studies, highlighting its importance in academic and industrial settings.

Another hot topic is the structure-activity relationship (SAR) of imidazole derivatives. The trifluoromethoxy group in this compound is known to enhance lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry. Recent molecular docking studies suggest that this compound could interact with key protein targets, such as JAK kinases or COX enzymes, which are linked to autoimmune disorders and pain management.

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In conclusion, 5-methyl-4-phenyl-2-{5-4-(trifluoromethoxy)phenylthiophen-2-yl}-1H-imidazole represents a cutting-edge example of small-molecule research. Its versatility in pharmaceutical design and material science ensures its relevance in ongoing scientific advancements. For researchers and industry professionals, understanding its synthetic pathways, biological activity, and commercial availability (CAS No. 2413867-95-3) is essential for leveraging its full potential.